Cas no 1341577-18-1 (ethyl 2-amino-4,4-difluorobutanoate)

• Product Name: ethyl 2-amino-4,4-difluorobutanoate
• CAS No: 1341577-18-1
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6360252
• PubChem ID: 62961501
• Update Time: 2025-10-28

ethyl 2-amino-4,4-difluorobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4,4-difluorobutanoate
• Butanoic acid, 2-amino-4,4-difluoro-, ethyl ester
• AKOS012259533
• EN300-1299729
• 1341577-18-1
• MNDHSUAAFBEDFF-UHFFFAOYSA-N
• CS-0347828
• SCHEMBL8038311

• Inchi： 1S/C6H11F2NO2/c1-2-11-6(10)4(9)3-5(7)8/h4-5H,2-3,9H2,1H3
• InChI Key： MNDHSUAAFBEDFF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N)CC(F)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 159.7±40.0 °C(Predicted)
• pka: 6.06±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-4,4-difluorobutanoate

Ethyl 2-Amino-4,4-Difluorobutanoate: A Comprehensive Overview

Ethyl 2-amino-4,4-difluorobutanoate, with the CAS number 1341577-18-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to ethyl 2-amino-4,4-difluorobutanoate.

The chemical structure of ethyl 2-amino-4,4-difluorobutanoate is characterized by a butanoate backbone with an ethyl ester group and two fluorine atoms attached to the fourth carbon. The presence of amino and fluoro groups introduces unique electronic properties, making this compound a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the key areas of research involving ethyl 2-amino-4,4-difluorobutanoate is its application in medicinal chemistry. Scientists have explored its ability to act as a precursor for peptide-like structures due to the amino group's reactivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, ethyl 2-amino-4,4-difluorobutanoate has also been investigated for its role in polymer chemistry. The fluorine atoms in its structure contribute to enhanced thermal stability and chemical resistance, making it a valuable component in the synthesis of high-performance polymers. Recent advancements in this area have focused on optimizing the polymerization conditions to achieve better control over molecular weight and chain architecture.

The synthesis of ethyl 2-amino-4,4-difluorobutanoate involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. Subsequent fluorination and esterification steps are critical to obtaining the desired product with high purity. Researchers have recently developed more efficient synthetic routes using catalytic methods that reduce reaction times and minimize waste generation.

Ethical considerations and environmental impact are also important aspects when working with compounds like ethyl 2-amino-4,4-difluorobutanoate. Efforts are being made to develop sustainable synthesis pathways that utilize renewable resources and minimize hazardous byproducts. These initiatives align with global trends toward green chemistry and responsible chemical manufacturing.

In conclusion, ethyl 2-amino-4,4-difluorobutanoate (CAS No. 1341577-18-1) is a multifaceted compound with promising applications across various scientific domains. Its unique chemical properties make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern science and technology.